molecular formula C19H17NO4 B8527995 4-(5-Methyl-2-phenyl-4-oxazolylmethoxy)phenylacetic acid

4-(5-Methyl-2-phenyl-4-oxazolylmethoxy)phenylacetic acid

Cat. No.: B8527995
M. Wt: 323.3 g/mol
InChI Key: SLKJBXYDOUKCBF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(5-Methyl-2-phenyl-4-oxazolylmethoxy)phenylacetic acid is a useful research compound. Its molecular formula is C19H17NO4 and its molecular weight is 323.3 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C19H17NO4

Molecular Weight

323.3 g/mol

IUPAC Name

2-[4-[(5-methyl-2-phenyl-1,3-oxazol-4-yl)methoxy]phenyl]acetic acid

InChI

InChI=1S/C19H17NO4/c1-13-17(20-19(24-13)15-5-3-2-4-6-15)12-23-16-9-7-14(8-10-16)11-18(21)22/h2-10H,11-12H2,1H3,(H,21,22)

InChI Key

SLKJBXYDOUKCBF-UHFFFAOYSA-N

Canonical SMILES

CC1=C(N=C(O1)C2=CC=CC=C2)COC3=CC=C(C=C3)CC(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of methyl 4-(5-methyl-2-phenyl-4-oxazolylmethoxy)phenylacetate (23.2 g), lithium hydroxide monohydrate (4.33 g), tetrahydrofuran (100 ml), water (60 ml) and methanol (40 ml) was stirred at room temperature for 1 hour. 1N hydrochloric acid (103 ml) was added to the reaction mixture and extracted with ethyl acetate. The ethyl acetate layer was washed with an aqueous saturated solution of sodium chloride, dried (MgSO4) and concentrated. The remaining crystals were recrystallized from acetone to obtain 4-(5-methyl-2-phenyl-4-oxazolylmethoxy)phenylacetic acid (21.9 g, yield 98%). m.p. 181-183° C.
Name
methyl 4-(5-methyl-2-phenyl-4-oxazolylmethoxy)phenylacetate
Quantity
23.2 g
Type
reactant
Reaction Step One
Name
lithium hydroxide monohydrate
Quantity
4.33 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
reactant
Reaction Step One
Quantity
40 mL
Type
solvent
Reaction Step One
Name
Quantity
60 mL
Type
solvent
Reaction Step One
Quantity
103 mL
Type
reactant
Reaction Step Two

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